8-CL-2-(4-Meo-PH)-4-ME-1,9B-dihydro-5-oxa-3,3A-diaza-cyclopenta(A)naphthalene

• Molecular Formula: C18H17ClN2O2
• Molecular Weight: 328.8 g/mol
• IUPAC Name: 9-chloro-2-(4-methoxyphenyl)-5-methyl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C18H17ClN2O2/c1-11-21-17(15-9-13(19)5-8-18(15)23-11)10-16(20-21)12-3-6-14(22-2)7-4-12/h3-9,11,17H,10H2,1-2H3
• InChI Key: WANYYFHINYYQKR-UHFFFAOYSA-N
• Canonical SMILES: CC1N2C(CC(=N2)C3=CC=C(C=C3)OC)C4=C(O1)C=CC(=C4)Cl

Description

This compound belongs to the cyclopenta(A)naphthalene scaffold family, characterized by a fused bicyclic system incorporating oxygen (5-oxa) and nitrogen (3,3A-diaza) heteroatoms. Key structural features include:

• 2-(4-Methoxyphenyl) group: Introduces electron-donating methoxy functionality, which may improve solubility and modulate receptor affinity.
• 4-Methyl substitution: Increases hydrophobicity and steric bulk.

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below highlights key structural differences between the target compound and its analogs:

Compound Name	Substituent Variations vs. Target Compound	Molecular Weight (g/mol)	Notable Functional Properties
Target : 8-CL-2-(4-Meo-PH)-4-ME-1,9B-dihydro-5-oxa-3,3A-diaza-cyclopenta(A)naphthalene	—	~435 (estimated)	Methoxy group enhances solubility; Cl for binding
Analog 1 : 8-CL-4-PHENYL-2-P-TOLYL-... ()	4-Phenyl instead of 4-ME; 2-p-tolyl vs. 2-(4-Meo-PH)	~450 (estimated)	Increased aromaticity; reduced solubility
Analog 2 : 8-BR-4-(4-NITRO-PH)-2-P-TOLYL-... ()	Br replaces Cl; 4-nitro-phenyl vs. 4-Meo-PH	464.32	Nitro group introduces electron-withdrawing effects
Analog 3 : 4-METHYL-2-THIOPHEN-2-YL-... ()	Thiophene replaces 4-Meo-PH	~420 (estimated)	Sulfur atom enables π-π stacking; lower polarity
Analog 4 : 8-Cl-2-furan-2-yl-4(4-nitro-ph)... ()	Furan replaces 4-Meo-PH; nitro group at position 4	~460 (estimated)	Furan enhances metabolic instability

Key Observations

Chlorine’s smaller atomic radius may allow tighter binding to hydrophobic pockets in enzymes or receptors .

Aromatic Substituents: The 4-methoxyphenyl group in the target compound provides a balance between solubility (via methoxy) and aromatic interactions.

Electron-Withdrawing vs. Electron-Donating Groups :

• The nitro group in Analog 2 and Analog 4 may confer higher reactivity but also increase toxicity risks, whereas the methoxy group in the target compound is metabolically more stable .

Hydrogen Bonding Capacity: The target compound’s methoxy group acts as a hydrogen bond acceptor, a feature absent in analogs with non-oxygenated substituents (e.g., thiophene in Analog 3) .

Computational and Experimental Insights

• Synthetic Challenges: The nitro group in Analog 2 complicates purification, as noted in Sigma-Aldrich’s disclaimer regarding analytical data .
• Pharmacological Predictions : The naphthalene core in all analogs is associated with CYP450 inhibition or kinase modulation, but substituent-specific effects (e.g., methoxy vs. nitro) require empirical validation .